Cas no 82128-69-6 (3-Chloro-5-fluoro-2-hydroxybenzaldehyde)

• Product name: 3-Chloro-5-fluoro-2-hydroxybenzaldehyde
• CAS No: 82128-69-6
• MF: C₇H₄O₂FCl
• MW: 174.55686
• MDL: MFCD04039291
• CID: 830102
• PubChem ID: 2782749

3-Chloro-5-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-2-hydroxybenzaldehyde
• 3-Chloro-5-fluorosalicylaldehyde
• 5-Fluoro-2-hydroxy-3-chlorobenzaldehyde
• 5-fluoro-3-chloro-salicylaldehyde
• MFCD04039291
• VHXIEGGPMOEWNK-UHFFFAOYSA-N
• AKOS009159515
• CT2491C; 3-chloro-5-fluorosalicylaldehyde
• DTXSID30382265
• CS-0204789
• EN300-253474
• A840256
• E78166
• 82128-69-6
• 3-Chloro-5-fluorosalicylaldehyde, 97%
• AMY31485
• SCHEMBL1185565
• PS-8616
• DB-331218

• MDL： MFCD04039291
• Inchi： InChI=1S/C7H4ClFO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-3,11H
• InChI Key： VHXIEGGPMOEWNK-UHFFFAOYSA-N
• SMILES： C1=C(C=O)C(=C(C=C1F)Cl)O

Computed Properties

• Exact Mass: 173.9883852g/mol
• Monoisotopic Mass: 173.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95-99 °C (lit.)
• Boiling Point: 210.5±35.0 ºC (760 Torr),
• Flash Point: 81.1±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

3-Chloro-5-fluoro-2-hydroxybenzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H318
• Warning Statement： P264-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-36/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes